Cas no 70862-11-2 (1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-)

1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]- Properties

Names and Identifiers

• 1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
• N'-[3-(3-aminopropylamino)propyl]butane-1,4-diamine
• Thermospermin
• THERMOSPERMINE
• 1,12-Diamino-4,8-diazadodecane
• 1,4-Butanediamine, N-(3-((3-aminopropyl)amino)propyl)-
• N1-(3-((3-Aminopropyl)amino)propyl)butane-1,4-diamine
• BS-24492
• N-(3-AMINO-PROPYL)-N-(5-AMINOPROPYL)-1,4-DIAMINOBUTANE
• EX-A6687
• CHEBI:59564
• Q3984484
• 1,4-Butanediamine, N-[3-[(3-aminopropyl)amino]propyl]-
• {3-[(4-AMINOBUTYL)AMINO]PROPYL}(3-AMINOPROPYL)AMINE
• N-{3-[(3-aminopropyl)amino]propyl}butane-1,4-diamine
• THERMOSPERMINE; PA(334)
• N1-(3-(3-aminopropylamino)propyl)butane-1,4-diamine
• AKOS028111177
• 70862-11-2
• (4-aminobutyl)({3-[(3-aminopropyl)amino]propyl})amine
• DTXSID00221096
• C19669
• SCHEMBL333029
• CHEMBL151993
• HY-151224
• CS-0609904
• N'-(3-(3-aminopropylamino)propyl)butane-1,4-diamine
• N-(3-((3-aminopropyl)amino)propyl)butane-1,4-diamine
• G90021
• DTXCID00143587
• +Expand

• InChIKey： DODDBCGMRAFLEB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H26N4/c11-5-1-2-7-13-9-4-10-14-8-3-6-12/h13-14H,1-12H2
• SMILES： C(CCNCCCNCCCN)CN

Computed Properties

• Exact Mass: 202.21598
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 202.216
• Heavy Atom Count: 14
• Complexity: 98.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 76.1A^2

Experimental Properties

• PSA: 76.1
• Refractive Index: 1.484
• Boiling Point: 330.9°C at 760 mmHg
• Flash Point: 180.3°C
• Density: 0.925